Cas no 2171212-35-2 ((2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: (2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171212-35-2
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6339591
• PubChem ID: 165540769
• Update Time: 2025-11-01

(2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• (2S)-3-(tert-butoxy)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• EN300-1498471
• 2171212-35-2

• Inchi： 1S/C27H34N2O6/c1-5-10-22(24(30)28-23(25(31)32)16-35-27(2,3)4)29-26(33)34-15-21-19-13-8-6-11-17(19)18-12-7-9-14-20(18)21/h6-9,11-14,21-23H,5,10,15-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)/t22-,23+/m1/s1
• InChI Key： LIPFLFKATSFQGW-PKTZIBPZSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](C(=O)O)COC(C)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Introduction to (2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic Acid (CAS No. 2171212-35-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid, with the CAS number 2171212-35-2, stands out as a compound of significant interest. This compound, characterized by its intricate structure and functional groups, has garnered attention in recent years due to its potential applications in drug design and therapeutic interventions.

The molecular structure of this compound features a complex arrangement of atoms, including (2S)-3-(tert-butoxy) and (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid moieties. These specific substituents contribute to the compound's unique chemical properties, making it a valuable candidate for further investigation. The presence of fluoren-9-yl and methoxycarbonyl groups suggests potential interactions with biological targets, which are crucial for developing novel therapeutic agents.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid is particularly noteworthy, as the (S) and (R) configurations at the specified positions contribute to its enantioselective properties. Such selectivity is essential for ensuring the efficacy and safety of pharmaceutical compounds, as different enantiomers can exhibit distinct biological activities.

Research in the field of medicinal chemistry has demonstrated that the incorporation of bulky groups like tert-butoxy can influence the solubility and metabolic stability of compounds. This feature is particularly relevant for (2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid, as it may enhance its bioavailability and reduce susceptibility to enzymatic degradation. These properties make it an attractive candidate for further exploration in drug development.

The fluoren-9-yl moiety in this compound is particularly interesting from a chemical perspective. Fluorene derivatives are known for their stability and fluorescence properties, which can be exploited in various applications, including bioimaging and drug delivery systems. The methoxycarbonyl group further enhances the compound's reactivity, allowing for modifications that could tailor its biological activity. These features make (2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid a versatile molecule for medicinal chemistry research.

Recent studies have highlighted the importance of proline derivatives in drug design due to their ability to mimic peptide bonds and interact with biological targets. The presence of an amide group in (2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid suggests potential interactions with proteases and other enzymes, which are critical targets in many therapeutic areas. This property could be leveraged to develop inhibitors or modulators for various diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are employed to achieve the desired stereochemistry. These methods are essential for producing pharmaceutical-grade compounds that meet stringent quality standards.

In conclusion, (2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171212-35-2) represents a significant advancement in medicinal chemistry. Its complex structure, unique functional groups, and potential biological activities make it a promising candidate for further research and development. As our understanding of chemical interactions continues to evolve, compounds like this will play an increasingly important role in the discovery and design of novel therapeutic agents.